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Compound of Interest

Compound Name: N,N-Dimethyl-4-nitrosoaniline

Cat. No.: B045008

An In-depth Technical Guide to the Physical Properties of N,N-Dimethyl-4-nitrosoaniline

For Researchers, Scientists, and Drug Development Professionals

Abstract

N,N-Dimethyl-4-nitrosoaniline is an aromatic organic compound with significant applications
in chemical synthesis and industrial processes. A thorough understanding of its physical
properties is paramount for its effective and safe utilization in research and development. This
technical guide provides a comprehensive overview of the key physical and spectral properties
of N,N-Dimethyl-4-nitrosoaniline. Detailed experimental protocols for the determination of
these properties are also presented to ensure accurate and reproducible results in a laboratory
setting.

Chemical Identity
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Identifier Value

IUPAC Name N,N-Dimethyl-4-nitrosoaniline
4-Nitroso-N,N-dimethylaniline, p-

Synonyms ) ] .
Nitrosodimethylaniline[1][2]

CAS Number 138-89-6[1]

Molecular Formula CsH10N20[1]

Molecular Weight

150.18 g/mol [1]

Chemical Structure

ONCeHaN(CH3)2

Physical Properties

The physical characteristics of N,N-Dimethyl-4-nitrosoaniline are crucial for its handling,

storage, and application. These properties are summarized in the table below.

Property Value Source
Green to dark green or yellow

Appearance crystalline solid, powder, or Visual Inspection
chunks.[1]
85 - 87 °C.[1][3][4] Other

Melting Point sources report ranges up to Capillary Melting Point Method
92.5-93.5 °C.

- , ~271.72 °C (rough estimate)[4] o

Boiling Point Distillation
[5]

Density 1.15 g/cm3 at 20 °C[4][6] Pycnometry
Insoluble in water.[7] Soluble in

Solubility alcohol, ether, chloroform, and Solubility Test

methanol.[4][5][7]

Water Solubility

1370 mg/L[8] Gravimetric Analysis

Ethanol Solubility

5% (W/V)[3] Gravimetric Analysis
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Spectral Data

Spectroscopic data is essential for the structural elucidation and purity assessment of N,N-

Dimethyl-4-nitrosoaniline.

Spectroscopic Technique

Data

UV-Vis Spectroscopy

Maximum Absorption (Amax) in Alcohol: 234 nm,
273 nm, 305 nm, 314 nm.

Infrared (IR) Spectroscopy

IR spectral data is available and can be
referenced in the Sadtler Research Laboratories
Prism Collection (IR: 5891).

Nuclear Magnetic Resonance (NMR)

Spectroscopy

1H NMR spectral data is available and can be
referenced in the Sadtler Research Laboratories
Spectral Collection (NMR: 6829).

Mass Spectrometry

GC-MS data is available, indicating a molecular

weight consistent with its chemical formula.

Experimental Protocols

Detailed methodologies for determining the key physical properties of N,N-Dimethyl-4-

nitrosoaniline are provided below.

Melting Point Determination (Capillary Method)

Objective: To determine the temperature range over which the solid N,N-Dimethyl-4-

nitrosoaniline transitions to a liquid.

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or Thiele tube)

e Capillary tubes (sealed at one end)

e Thermometer
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e Mortar and pestle
Procedure:

o A small amount of dry N,N-Dimethyl-4-nitrosoaniline is finely ground using a mortar and
pestle.

e The open end of a capillary tube is tapped into the powdered sample to pack a small amount
(2-2 mm in height) of the compound into the sealed end.

e The capillary tube is attached to a thermometer, ensuring the sample is aligned with the
thermometer bulb.

o The thermometer and capillary tube assembly are placed in the heating block or oil bath of
the melting point apparatus.

o The sample is heated at a slow, controlled rate (approximately 1-2 °C per minute) as the
temperature approaches the expected melting point.

e The temperature at which the first drop of liquid appears is recorded as the onset of melting.

e The temperature at which the entire sample has completely melted is recorded as the
completion of melting. The recorded range is the melting point of the sample.

Solubility Determination (Qualitative)

Objective: To determine the solubility of N,N-Dimethyl-4-nitrosoaniline in various solvents.
Apparatus:

Test tubes and rack

Spatula

Vortex mixer (optional)

Various solvents (e.g., water, ethanol, ether, chloroform, methanol)

Procedure:
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e Approximately 10-20 mg of N,N-Dimethyl-4-nitrosoaniline is placed into a series of clean,
dry test tubes.

e To each test tube, 1 mL of a different solvent is added.

e The test tubes are agitated (e.g., by flicking or using a vortex mixer) for 1-2 minutes to
facilitate dissolution.

e The mixture is observed to determine if the solid has dissolved completely.

« If the solid dissolves, it is reported as "soluble.” If it does not dissolve, it is reported as
"Iinsoluble." If a portion dissolves, it can be noted as "sparingly soluble.”

UV-Vis Spectroscopy

Objective: To obtain the ultraviolet-visible absorption spectrum of N,N-Dimethyl-4-
nitrosoaniline and determine its wavelength of maximum absorbance (Amax).

Apparatus:

UV-Vis spectrophotometer

Quartz cuvettes

Volumetric flasks and pipettes

Spectroscopic grade solvent (e.g., ethanol)
Procedure:

o A dilute stock solution of N,N-Dimethyl-4-nitrosoaniline is prepared by accurately weighing
a small amount of the compound and dissolving it in a known volume of the chosen solvent
(e.g., ethanol) in a volumetric flask.

o Acuvette is filled with the pure solvent to be used as a reference (blank).

e The spectrophotometer is calibrated with the blank cuvette across the desired wavelength
range (typically 200-800 nm).
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e The blank cuvette is replaced with a cuvette containing the sample solution.
e The absorbance spectrum of the sample is recorded.

e The wavelengths at which maximum absorbance occurs (Amax) are identified from the
spectrum.

Visualizations
Experimental Workflow for Melting Point Determination
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Sample Preparation:
Grind a small amount of
N,N-Dimethyl-4-nitrosoaniline

.
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Capillary Tube

l
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Melting Point Apparatus

l

Heat Sample Slowly
(1-2 °C/min)

;

Observe for Melting

l

Record Temperature (T1)
at First Sign of Liquid

:
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.
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.
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isT1-T2

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Safety and Handling

N,N-Dimethyl-4-nitrosoaniline is a chemical that should be handled with care. It is classified
as acutely toxic if swallowed and can cause skin and eye irritation.[9][10] Appropriate personal
protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn
when handling this compound. All work should be conducted in a well-ventilated area or a
chemical fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS).[2]
[O1[10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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